Cas no 921154-89-4 (2-{6-(3,5-dimethylpiperidin-1-yl)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol)

• Product Name: 2-{6-(3,5-dimethylpiperidin-1-yl)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol
• CAS No: 921154-89-4
• MF: C₁₅H₂₄N₆O
• MW: 304.390662193298
• CID: 5513371
• Update Time: 2025-07-19

2-{6-(3,5-dimethylpiperidin-1-yl)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[[6-(3,5-dimethylpiperidin-1-yl)-1-methylpyrazolo[3,4-d]pyrimidin-4-yl]amino]ethanol
• 2-{6-(3,5-dimethylpiperidin-1-yl)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol

• Inchi： 1S/C15H24N6O/c1-10-6-11(2)9-21(8-10)15-18-13(16-4-5-22)12-7-17-20(3)14(12)19-15/h7,10-11,22H,4-6,8-9H2,1-3H3,(H,16,18,19)
• InChI Key： JGTXLMMEWBHLGW-UHFFFAOYSA-N
• SMILES： C(O)CNC1N=C(N2CC(C)CC(C)C2)N=C2N(C)N=CC2=1

Additional information on 2-{6-(3,5-dimethylpiperidin-1-yl)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol

Introduction to 2-{6-(3,5-dimethylpiperidin-1-yl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylamino}ethan-1-ol (CAS No. 921154-89-4)

2-{6-(3,5-dimethylpiperidin-1-yl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylamino}ethan-1-ol (CAS No. 921154-89-4) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrazolo[3,4-d]pyrimidine class, a heterocyclic scaffold known for its broad spectrum of biological activities. The presence of multiple functional groups, including an amine and an alcohol moiety, makes it a versatile candidate for further chemical modifications and biological evaluations.

The molecular structure of 2-{6-(3,5-dimethylpiperidin-1-yl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylamino}ethan-1-ol incorporates a 6-(3,5-dimethylpiperidin-1-yl) substituent on the pyrazolo[3,4-d]pyrimidine ring. This particular substitution pattern is noteworthy as it introduces a rigid piperidine ring system, which can enhance the binding affinity and selectivity of the compound towards biological targets. Piperidine derivatives are well-documented for their role in medicinal chemistry due to their ability to modulate various enzymatic and receptor interactions.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and potential biological targets. The pyrazolo[3,4-d]pyrimidine core is particularly relevant in the context of kinase inhibition, where it has been shown to exhibit potent activity against several cancer-related kinases. The amine and alcohol functional groups in 2-{6-(3,5-dimethylpiperidin-1-yl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylamino}ethan-1-ol provide opportunities for further derivatization, allowing chemists to fine-tune its pharmacokinetic properties and bioavailability.

In the realm of drug discovery, the synthesis and characterization of novel heterocyclic compounds like 2-{6-(3,5-dimethylpiperidin-1-yl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylamino}ethan-1-ol are critical for identifying new therapeutic agents. The compound’s structural features suggest potential applications in treating diseases associated with abnormal kinase activity. For instance, inhibitors targeting Bruton’s tyrosine kinase (BTK) have shown promise in treating autoimmune disorders such as chronic lymphocytic leukemia (CLL). The 6-(3,5-dimethylpiperidin-1-yl) moiety may contribute to the compound’s ability to interact with such kinases by providing a suitable binding orientation and electronic environment.

The alcohol group at the terminal position of 2-{6-(3,5-dimethylpiperidin-1-y)-l-methyl-lH-pyrazolo[3,4-d]pyrimidin-l-lamlno}ethan-l-lol offers additional chemical handle for conjugation with other biomolecules or for further derivatization via esterification or etherification reactions. Such modifications can enhance solubility or improve metabolic stability, which are crucial factors in drug development. Additionally, the presence of two nitrogen atoms within the pyrazolo[3,4-d]pyrimidine ring suggests potential hydrogen bonding capabilities with biological targets, further enhancing binding interactions.

Recent studies have highlighted the importance of optimizing pharmacokinetic profiles early in the drug discovery process. Computational methods such as molecular dynamics simulations and virtual screening have been employed to predict how 2-{6-(3S-Sdimethylpipenridln-l-y)-l-methyl-lH-pyrzolodipyrimldn-l-yamlno}ethan-l-lol might interact with proteins and other biological macromolecules. These tools have enabled researchers to identify key structural features that contribute to potency and selectivity without the need for extensive experimental screening.

The dimethylpiperidine substituent is particularly interesting from a pharmacological standpoint. Piperidine derivatives are known for their ability to modulate G-protein coupled receptors (GPCRs) and ion channels due to their favorable physicochemical properties. In particular, dimethyl-substituted piperidine rings can enhance lipophilicity while maintaining good water solubility, making them attractive candidates for oral administration. This balance is essential for achieving optimal pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET).

Moreover, 2-{6-(35 dimethylpipenridln-l-y)-l-methll H-pyrzoldipyrmldn l-yamlno}ethan l-lo! has been studied in conjunction with other heterocyclic compounds that share similar scaffolds but differ in substituents or functional groups. Comparative studies have provided insights into how minor structural changes can significantly impact biological activity. For example, 2-{6-(35 dimethylpipenridln-l-y)-l-methll H-pyrzoldipyrmldn l-yamlno}ethan l-lo! may exhibit different binding affinities or selectivities compared to related analogs due to steric hindrance introduced by the dimethyl groups on the piperidine ring.

The development of novel therapeutic agents often involves iterative cycles of synthesis, modification, and biological evaluation. In this context, 2-{6-(35 dimethylpipenridln-l-y)-l-methll H-pyrzoldipyrmldn l-yamlno}ethan l-lo! represents an intriguing starting point for further exploration. Researchers may explore its efficacy against various disease models or optimize its chemical properties through structure-based drug design approaches. Such efforts could lead to the identification of new drugs with improved efficacy, safety, and patient compliance.

In conclusion, 2-{6-(35 dimethylpipenridln-l-y)-l-methll H-pyrzoldipyrmldn l-yamlno}ethan l-lo! (CAS No. 92115489) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the pyrazolo[34dypyrimidine core, 35dimethylpipenridln substituent, amine group, alcohol moiety, make it an attractive candidate for further investigation into its biological activities and therapeutic applications. As computational methods continue to advance, researchers will be better equipped to predict how such compounds interact with biological systems, accelerating the drug discovery process.